Benzaldehyde, 3-[4-(bromomethyl)phenoxy]-4-methoxy-

• CAS No.: 111436-61-4
• Molecular Formula: C15H13BrO3
• Molecular Weight: 321.16 g/mol
• IUPAC Name: 3-[4-(bromomethyl)phenoxy]-4-methoxybenzaldehyde
• InChI: InChI=1S/C15H13BrO3/c1-18-14-7-4-12(10-17)8-15(14)19-13-5-2-11(9-16)3-6-13/h2-8,10H,9H2,1H3
• InChI Key: ZHKWUTATNAYOKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OC2=CC=C(C=C2)CBr

Description

Benzaldehyde, 3-[4-(bromomethyl)phenoxy]-4-methoxy-: is an aromatic compound characterized by the presence of a benzaldehyde group substituted with a bromomethyl group and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions:

Bromination of Benzaldehyde Derivatives: The synthesis of Benzaldehyde, 3-[4-(bromomethyl)phenoxy]-4-methoxy- can be achieved through the bromination of appropriate benzaldehyde derivatives.

Industrial Production Methods: Industrial production of this compound typically involves multi-step synthesis processes, including bromination and etherification, followed by purification steps such as recrystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Benzaldehyde, 3-[4-(bromomethyl)phenoxy]-4-methoxy- can undergo oxidation reactions to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: The bromomethyl group can participate in nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous conditions.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines (NH2-) in polar solvents.

Major Products:

Oxidation: Corresponding carboxylic acids.

Reduction: Corresponding alcohols.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Employed in catalytic reactions due to its reactive functional groups.

Biology and Medicine:

Pharmaceuticals: Potential precursor for the synthesis of pharmaceutical compounds with biological activity.

Biochemical Studies: Used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Industry:

Material Science: Utilized in the production of polymers and advanced materials.

Agrochemicals: Intermediate in the synthesis of agrochemicals such as pesticides and herbicides.

Mechanism of Action

The mechanism of action of Benzaldehyde, 3-[4-(bromomethyl)phenoxy]-4-methoxy- involves its interaction with various molecular targets through its functional groups. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, affecting their activity. The bromomethyl group can undergo substitution reactions, leading to the formation of new compounds with different biological activities .

Comparison with Similar Compounds

Benzaldehyde, 4-methoxy-: Lacks the bromomethyl group, leading to different reactivity and applications.

Benzaldehyde, 4-bromo-: Lacks the methoxy group, resulting in different chemical properties and uses.